4-Iodopyrimidine
Overview
Description
4-Iodopyrimidine is a compound used for research and development .
Synthesis Analysis
4-Iodopyrimidine has been used in the development of a probe for the selective labeling of MIF and MIF2, proteins that play key roles in cell growth and immune responses . The probe incorporates a fluorophore that allows in situ imaging of these two proteins . Other research developments in the syntheses of pyrimidines have been reported, including anti-inflammatory activities and structure–activity relationships .Molecular Structure Analysis
The molecular formula of 4-Iodopyrimidine is C4H3IN2 . It has a molecular weight of 205.99 .Chemical Reactions Analysis
4-Iodopyrimidine has been used in the development of a probe for the selective labeling of MIF and MIF2 . This enabled visualization of the translocation of MIF2 from the cytoplasm to the nucleus upon methylnitronitrosoguanidine stimulation of HeLa cells .Scientific Research Applications
Labeling and Imaging of Proteins
4-Iodopyrimidine has been used in the development of a probe for the selective labeling of Macrophage migration inhibitory factor (MIF) and its homolog MIF2 . This probe incorporates a fluorophore that allows in situ imaging of these two proteins .
Study of Protein Translocation
The 4-Iodopyrimidine based probe has enabled the visualization of the translocation of MIF2 from the cytoplasm to the nucleus upon methylnitronitrosoguanidine stimulation of HeLa cells .
Identification of Nuclease Activity
The observation of MIF2 translocation, combined with literature on nuclease activity for MIF, has enabled the identification of nuclease activity for MIF2 on human genomic DNA .
Research on Cancer and Neurodegenerative Diseases
MIF and MIF2 expression is dysregulated in cancers and neurodegenerative diseases . The accurate and convenient detection of MIF and MIF2 facilitated by 4-Iodopyrimidine will aid research on their roles in these diseases .
Cell Growth and Immune Responses
MIF and MIF2 play key roles in cell growth and immune responses . The use of 4-Iodopyrimidine in studying these proteins can provide insights into these biological processes .
Development of Therapeutics
The dysregulation of MIF expression has been implicated in many diseases, including cancers and inflammatory diseases . Several MIF-targeted therapeutics have provided beneficial effects for cancer treatment . The use of 4-Iodopyrimidine in studying MIF can contribute to the development of these therapeutics .
Safety and Hazards
Future Directions
4-Iodopyrimidine has been used in the development of a probe for the selective labeling of MIF and MIF2 . This research could facilitate further understanding of the roles of these proteins in cancer and other diseases . Future research may continue to explore the potential applications of 4-Iodopyrimidine in various fields.
Mechanism of Action
- Both MIF and MIF2 play crucial roles in cell growth and immune responses. Dysregulation of their expression has been implicated in various diseases, including cancers and neurodegenerative conditions .
- Notably, upon stimulation with methyl nitronitrosoguanidine , MIF2 translocates from the cytoplasm to the nucleus. This observation suggests that MIF2 exhibits nuclease activity on human genomic DNA, similar to MIF .
Target of Action
Mode of Action
Biochemical Pathways
properties
IUPAC Name |
4-iodopyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3IN2/c5-4-1-2-6-3-7-4/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USYVBQLOSZDDBE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CN=C1I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3IN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70590827 |
Source
|
| Record name | 4-Iodopyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70590827 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Iodopyrimidine | |
CAS RN |
31462-57-4 |
Source
|
| Record name | 4-Iodopyrimidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=31462-57-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Iodopyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70590827 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-iodopyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 4-iodopyrimidine particularly useful in chemical synthesis?
A1: 4-Iodopyrimidine's utility stems from its ability to readily participate in palladium-catalyzed cross-coupling reactions. This enables the efficient introduction of various substituents at the 4-position of the pyrimidine ring. For example, researchers successfully employed 4-iodopyrimidine in reactions with terminal acetylenes [] and organotin reagents [, ] to yield diversely substituted pyrimidine derivatives.
Q2: Can you elaborate on the role of metal-halogen exchange reactions involving 4-iodopyrimidine?
A3: Metal-halogen exchange reactions, specifically using lithium tri-n-tributylmagnesate, provide another avenue for functionalizing 4-iodopyrimidine []. This methodology allows for the introduction of electrophiles such as benzophenone and aldehydes, leading to the synthesis of valuable alcohol and phenylsulfanyl derivatives.
Q3: Beyond cross-coupling reactions, are there other notable applications of 4-iodopyrimidine?
A4: 4-Iodopyrimidine plays a crucial role in developing chemical probes for studying proteins like Macrophage Migration Inhibitory Factor (MIF) and MIF2 []. A fluorescent 4-iodopyrimidine-based probe was successfully synthesized and utilized to visualize the cellular localization and activity of MIF and MIF2.
Q4: Is there a way to introduce iodine at specific positions of the pyrimidine ring other than the 4-position?
A5: Yes, regioselective deproto-metalation reactions offer a solution. Using lithium tri(2,2,6,6-tetramethylpiperidino)cadmate enables the selective introduction of iodine at the 4-position of pyrimidine. Interestingly, this method can also be applied to pyrazine, yielding 2,5-diiodopyrazine by employing a larger quantity of the base [].
Q5: What are the common starting materials used for the synthesis of 4-iodopyrimidine and its isotopically labeled analogs?
A6: Researchers have successfully synthesized 4-iodopyrimidine and its isotopically labeled analogs (carbon-14, carbon-13, and nitrogen-15) using commercially available labeled diethylmalonate and formamide []. These labeled compounds prove valuable for studying reaction mechanisms and metabolic pathways.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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